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‘ Compound of Interest

Compound Name: 1,5-Dichloroanthraquinone

Cat. No.: B031372

For Researchers, Scientists, and Drug Development Professionals
Disclaimer: This document is intended for informational purposes for a scientific audience. 1,5-Dichloroanthraquinone is a chemical compound that

Executive Summary

1,5-Dichloroanthraquinone is a chlorinated aromatic compound used as an intermediate in the synthesis of dyes and pharmaceuticals. While specit
data are summarized in tables for clarity, and key processes are visualized using diagrams.

Chemical and Physical Properties

A foundational understanding of the physicochemical properties of 1,5-Dichloroanthraquinone is essential for assessing its toxicological and enviror

Property

CAS Number

Molecular Formula

Molecular Weight

Appearance

Melting Point

Water Solubility

Solubility in Organic Solvents

Potential Human Health Toxicity

Direct experimental data on the toxicity of 1,5-Dichloroanthraquinone is limited. The following sections synthesize available information and draw in

Acute Toxicity

No definitive LD50 (oral, dermal) or LC50 (inhalation) values for 1,5-Dichloroanthraquinone are available in the reviewed literature. Safety Data She
« Eye Irritation: It is classified as a substance that causes serious eye irritation.[4] A Draize test on rabbits resulted in a mild reaction.
» Skin Irritation: May cause skin irritation.[3]

* Respiratory and Digestive Tract Irritation: May cause irritation upon inhalation or ingestion.[3]

Genotoxicity and Mutagenicity

There is no specific data on the genotoxicity or mutagenicity of 1,5-Dichloroanthraquinone. However, several other anthraquinone derivatives have

+ Related Compounds: Some anthraquinone derivatives are mutagenic in the Ames test and can induce chromosomal aberrations.[7][8] For instance
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» Predicted Risk: Quantitative Structure-Activity Relationship (QSAR) models predict a high to very high risk of genotoxicity and mutagenicity for chlc
Carcinogenicity

1,5-Dichloroanthraquinone is not currently classified as a carcinogen by major regulatory bodies.[3] However, studies on the parent compound and
« Anthraquinone (Parent Compound): There is sufficient evidence in experimental animals for the carcinogenicity of anthraquinone, leading to its clas

« Chlorinated Analogues: QSAR modeling predicts a high to very high risk of carcinogenicity for chlorinated anthraquinone derivatives.[9]

Potential Mechanisms of Toxicity

The toxicity of anthraquinone derivatives is often linked to two primary mechanisms: the generation of reactive oxygen species (ROS) and the inhibitic
» Reactive Oxygen Species (ROS) Generation: The quinone structure can undergo redox cycling, leading to the formation of superoxide radicals anc

« Topoisomerase Il Inhibition: Some anthraquinones can intercalate into DNA and inhibit the function of topoisomerase I, an enzyme essential for DI

Caption: Potential toxicity pathways of 1,5-Dichloroanthraquinone.

Environmental Impact and Fate

The environmental impact of 1,5-Dichloroanthraquinone is largely uncharacterized. Its low water solubility suggests it will likely partition to solids lik

Environmental Fate

Parameter

Persistence

Bioaccumulation Potential

Soil Mobility (Koc)

Ecotoxicity

Specific ecotoxicity data (e.g., LC50 for aquatic organisms) for 1,5-Dichloroanthraquinone are not available. However, studies on other anthraquino
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Caption: Predicted environmental fate of 1,5-Dichloroanthraquinone.

Experimental Protocols

Due to the lack of specific studies on 1,5-Dichloroanthraquinone, standardized testing guidelines from the Organisation for Economic Co-operation

Human Health Toxicity Testing

Test

Acute Oral Toxicity

In Vitro Mutagenicity (Ames Test)

In Vitro Chromosomal Aberration Test

Carcinogenicity Studies

digraph "Experimental Workflow for Toxicity Assessment" {
graph [rankdir="TB", splines=ortho];
node [shape=box, style="filled", fontname="Arial", fontsize=10, margin="0.2,0.1"];

start [label="1,5-Dichloroanthraquinone", shape=ellipse, fillcolor="#FBBCO5", fontcolor="#202124"1;
acute [label="Acute Toxicity\n(OECD 423/425)", fillcolor="#F1F3F4", fontcolor="#202124"];

geno [label="Genotoxicity Screening", fillcolor="#F1F3F4", fontcolor="#202124"1;

ames [label="Ames Test\n(OECD 471)", fillcolor="#FFFFFF", fontcolor="#202124"];

chromo [label="Chromosomal Aberration\n(OECD 473)", fillcolor="#FFFFFF", fontcolor="#202124"1;
chronic [label="Chronic/Carcinogenicity\n(OECD 451)", fillcolor="#F1F3F4", fontcolor="#202124"];
risk [label="Risk Assessment", shape=ellipse, fillcolor="#34A853", fontcolor="#FFFFFF"];

© 2025 BenchChem. All rights reserved. 3/5 Tech Support


https://www.benchchem.com/product/b031372?utm_src=pdf-body
https://www.benchchem.com/product/b031372?utm_src=pdf-body
https://www.benchchem.com/product/b031372?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Foundational & Exploratory

Check Availability & Pricing

start -> acute;

start -> geno;

geno -> ames;

geno -> chromo;

ames -> chronic [label=" if positive ", fontcolor="#5F6368"];
chromo -> chronic [label=" if positive ", fontcolor="#5F6368"];
acute -> risk;

chronic -> risk;

}

Caption: A generalized workflow for assessing the toxicity of a chemical.

Ecotoxicity Testing

Test

Acute Fish Toxicity

Daphnia sp. Acute Immobilisation Test

Algal Growth Inhibition Test

Ready Biodegradability

Bioaccumulation in Fish

Conclusion and Recommendations

While direct experimental data on 1,5-Dichloroanthraquinone is lacking, the available information on related

It is strongly recommended that comprehensive toxicological and ecotoxicological studies be conducted on 1,5-

' Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:
The information provided in this document is for Research Use Only (RUO) and is strictly not intended for diagnostic or therapeutic procedures. While
Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your experiment? [Contact our Ph.D. Support Tea

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem

Our mission is to be the trusted global source of essential and advanced chemicals, empowering scientists and researchers to drive progress in science and industry.

© 2025 BenchChem. All rights reserved. 5/5 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC11678833/
https://en.wikipedia.org/wiki/Bioconcentration
https://www.mdpi.com/2305-6304/10/12/778
https://anrcatalog.ucanr.edu/pdf/8161.pdf
http://www.chemsafetypro.com/Topics/CRA/Soil_Adsorption_Coefficient_Kd_Koc.html
https://www.researchgate.net/publication/362844324_Acute_and_Subchronic_Oral_Toxicity_of_Anthraquinone_in_Sprague_Dawley_Rats
https://www.benchchem.com/product/b031372#potential-toxicity-and-environmental-impact-of-1-5-dichloroanthraquinone
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b031372?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b031372?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

